BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling
CFTR(inh)-172

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CFTR(inh)-172

Cat. No.: B1668465

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the potent and selective CFTR chloride channel blocker,
CFTR(inh)-172. Adherence to these guidelines is critical for personnel safety and
environmental protection.

Hazard Identification and Personal Protective Equipment
(PPE)

CFTR(inh)-172 is classified with several hazards requiring specific precautions. It is harmful if
swallowed, causes serious eye and skin irritation, and may provoke an allergic skin reaction or
respiratory irritation.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1]
[2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles.

Prevents contact with eyes,
which can cause serious
irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Avoids skin irritation and

potential allergic reactions.[1]

Lab coat or other protective

clothing.

Protects against accidental
skin contact and contamination
of personal clothing.[1][2]

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols are
generated, a NIOSH-approved

respirator is recommended.

Minimizes the risk of

respiratory irritation.[1]

Quantitative Compound Data

Below is a summary of key quantitative data for CFTR(inh)-172.

Property Value Source
Molecular Weight 409.4 g/mol [3]
Purity >98% [3]

Ki (Inhibition Constant) 300 nM [31[4]
Solubility in DMSO 5 mg/mL [3]
40.94 mg/mL (100 mM)

CAS Number 307510-92-5 [1][21[3]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

The following step-by-step procedures outline the recommended workflow from receipt of the

compound to its final disposal.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.stemcell.com/media/files/pis/10000009280-SDS_1_1.pdf
https://file.medchemexpress.com/batch_PDF/HY-16671/CFTR-inh-172-SDS-MedChemExpress.pdf
https://www.stemcell.com/media/files/pis/10000009280-SDS_1_1.pdf
https://www.stemcell.com/media/files/pis/10000009280-SDS_1_1.pdf
https://file.medchemexpress.com/batch_PDF/HY-16671/CFTR-inh-172-SDS-MedChemExpress.pdf
https://www.stemcell.com/media/files/pis/10000009280-SDS_1_1.pdf
https://www.benchchem.com/product/b1668465?utm_src=pdf-body
https://www.caymanchem.com/product/15545/cftr-inhibitor-172
https://www.caymanchem.com/product/15545/cftr-inhibitor-172
https://www.caymanchem.com/product/15545/cftr-inhibitor-172
https://www.medchemexpress.com/CFTR_inh_-172.html
https://www.caymanchem.com/product/15545/cftr-inhibitor-172
https://www.stemcell.com/media/files/pis/10000009280-SDS_1_1.pdf
https://file.medchemexpress.com/batch_PDF/HY-16671/CFTR-inh-172-SDS-MedChemExpress.pdf
https://www.caymanchem.com/product/15545/cftr-inhibitor-172
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Step-by-Step Handling and Storage Protocol

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks. Wear
appropriate PPE during inspection.

Storage of Solid Compound: Store the crystalline solid in a tightly closed container in a cool,
dry, and well-ventilated area.[1] For long-term storage, refer to the supplier's
recommendation, which is often at +4°C.

Preparation of Stock Solutions:

o Perform all weighing and solution preparation in a chemical fume hood to avoid inhalation
of the powder.

o CFTR(inh)-172 is commonly dissolved in DMSO to prepare a stock solution.[4]

o For example, to prepare a 10 mM stock solution, dissolve 4.094 mg of CFTR(inh)-172 in 1
mL of DMSO.

Storage of Stock Solutions: Aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles. Store stock solutions at -20°C for up to 3 months or at -80°C for up to 6
months.[4]

First Aid Measures

In the event of exposure, immediate action is necessary:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. If eye irritation persists, get medical advice/attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes. If
skin irritation or a rash occurs, seek medical advice.[1]

Inhalation: Move the person to fresh air. If they feel unwell, call a poison center or doctor.[1]

Ingestion: If swallowed, rinse the mouth. Do NOT induce vomiting. Call a physician.[1][2]

Disposal Plan
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All waste containing CFTR(inh)-172 must be treated as hazardous.

e Waste Collection: Collect all solid and liquid waste contaminated with CFTR(inh)-172 in
clearly labeled, sealed containers. This includes unused compound, contaminated
consumables (e.g., pipette tips, tubes), and cleaning materials.

o Disposal Procedure: Dispose of the hazardous waste through an approved waste disposal
plant, following all local, state, and federal regulations.[1][2] Do not allow the substance to
enter the environment.[2]

Visualized Workflow: Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
CFTR(inh)-172, from initial receipt to final waste management.
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Preparation & Handling
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Caption: Workflow for Safe Handling and Disposal of CFTR(inh)-172.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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